Cas no 16783-97-4 (Rifamycin,25-O-deacetyl-3-formyl-)

Rifamycin,25-O-deacetyl-3-formyl- structure
16783-97-4 structure
Product Name:Rifamycin,25-O-deacetyl-3-formyl-
CAS No:16783-97-4
MF:C36H45NO12
MW:683.742011785507
CID:175951
PubChem ID:6438445
Update Time:2025-04-19

Rifamycin,25-O-deacetyl-3-formyl- Chemical and Physical Properties

Names and Identifiers

    • Rifamycin,25-O-deacetyl-3-formyl-
    • 3-Formyl-25-desacetyl Rifamycin
    • 3-Formyl-25-desacetyl Rifamycin DISCONTINUED
    • 3-Formyl-25-desacetyl Rifamycin DISCONTINUED
    • (12S,3E,5S,13E,15Z)-15,6,9,7t,9c,11t-hexahydroxy-5r-methoxy-12,4,6t,8c,10c,12t,16-heptamethyl-11,17-dioxo-2-oxa-18-aza-1(2,7)-naphtho[2,1-b]furana-cyclooctadecaphane-3,13,15-triene-18-carbaldehyde
    • 1,2-Dihydro-5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptame
    • 25-O-Deacetyl-3-formylrifamycin
    • 25-O-Desacetyl-3-formyl-rifamycin SV
    • 3-formyl-O25-deacetyl-rifamycin
    • deacetylrifaldehyde
    • NSC 14563
    • NSC 145635
    • GGZYOFVKHSKDIP-RKBYEOFESA-N
    • 1,2-Dihydro-5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-2,7-(epoxypentadeca[1,11,13]trienimino)naphtho[2,1-β]furan-8-carboxaldehyde
    • 1,2-Dihydro-5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-2,7-(epoxypentadeca[1,11,13]trienimino)naphtho[2,1-b]furan-8-carboxaldehyde
    • UNII-W23H162QVC
    • 16783-97-4
    • NSC-145635
    • Rifamycin, 25-O-deacetyl-3-formyl-
    • 2,7-(EPOXYPENTADECA(1,11,13)TRIENIMINO)NAPHTHO(2,1-B)FURAN-8-CARBOXALDEHYDE, 1,2-DIHYDRO-5,6,9,17,19,21-HEXAHYDROXY-23-METHOXY-2,4,12,16,18,20,22-HEPTAMETHYL-1,11-DIOXO-
    • W23H162QVC
    • 3-Formyl-25-desacetylrifamycin
    • 3-FORMYL-25-DESACETYL-RIFAPENTINE
    • 25-Deacetyl 3-formylrifamycin SV
    • 3-Fdar
    • hexahydroxy-methoxy-heptamethyl-dioxo-[?]carbaldehyde
    • 25-DEACETYL-3-FORMYLRIFAMYCIN SV
    • (7S,9E,11S,12S,13S,14R,15R,16R,17S,18S,19E,21Z)-2,13,15,17,27,29-hexahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaene-26-carbaldehyde
    • 3-Formyl-25-desacetyl rifamycin ,98%
    • Inchi: 1S/C36H45NO12/c1-15-10-9-11-16(2)35(46)37-26-21(14-38)31(43)23-24(32(26)44)30(42)20(6)33-25(23)34(45)36(7,49-33)48-13-12-22(47-8)17(3)28(40)19(5)29(41)18(4)27(15)39/h9-15,17-19,22,27-29,39-44H,1-8H3,(H,37,46)/b10-9+,13-12+,16-11-/t15-,17+,18+,19-,22-,27-,28+,29+,36-/m0/s1
    • InChI Key: GGZYOFVKHSKDIP-WSMWQBPRSA-N
    • SMILES: O[C@@H]1[C@H](C)[C@H]([C@H](C=CC=C(C)C(NC2C(C=O)=C(C3=C(C=2O)C(=C(C)C2=C3C([C@](C)(O2)OC=C[C@@H]([C@@H](C)[C@H]([C@@H]1C)O)OC)=O)O)O)=O)C)O |t:6,8,35|

Computed Properties

  • Exact Mass: 683.29400
  • Monoisotopic Mass: 683.29417587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 2
  • Complexity: 1300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 212Ų

Experimental Properties

  • PSA: 212.31000
  • LogP: 4.13380

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Rifamycin,25-O-deacetyl-3-formyl- Production Method

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